2-[3-(morpholin-4-ylmethyl)phenyl]quinoline

• IUPAC Name: 4-[(3-quinolin-2-ylphenyl)methyl]morpholine
• InChI: InChI=1S/C20H20N2O/c1-2-7-19-17(5-1)8-9-20(21-19)18-6-3-4-16(14-18)15-22-10-12-23-13-11-22/h1-9,14H,10-13,15H2
• InChI Key: ACCJOZBWLRPFLE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC(=CC=C2)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

2-[3-(morpholin-4-ylmethyl)phenyl]quinoline is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as MQ and has been found to have several biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of 2-[3-(morpholin-4-ylmethyl)phenyl]quinoline is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in various cellular processes.
Biochemical and Physiological Effects
2-[3-(morpholin-4-ylmethyl)phenyl]quinoline has several biochemical and physiological effects that make it a valuable tool for researchers. These effects include:
- Anticancer Properties: MQ has been shown to have anticancer properties and has been used in several studies to investigate its potential as a cancer treatment.
- Neuroprotective Effects: MQ has been found to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases.
- Antiviral and Antibacterial Properties: MQ has been shown to have antiviral and antibacterial properties and has been studied for its potential use in treating infectious diseases.

Advantages and Limitations for Lab Experiments

2-[3-(morpholin-4-ylmethyl)phenyl]quinoline has several advantages and limitations for lab experiments. Some of the advantages include:
- High Potency: MQ is a highly potent compound, which means that it can be used in small quantities to achieve the desired effect.
- Versatility: MQ has been found to have several properties that make it useful in various fields of research.
- Low Toxicity: MQ has been shown to have low toxicity, which makes it a safer option compared to other compounds.
Some of the limitations of using 2-[3-(morpholin-4-ylmethyl)phenyl]quinoline in lab experiments include:
- Limited Availability: MQ is not widely available and can be difficult to obtain.
- Cost: The synthesis of MQ can be expensive, which makes it a less accessible option for some researchers.

Future Directions

There are several future directions for research involving 2-[3-(morpholin-4-ylmethyl)phenyl]quinoline. Some of these directions include:
- Investigating the Anticancer Properties: Further research is needed to investigate the potential of MQ as a cancer treatment.
- Exploring the Neuroprotective Effects: More studies are needed to explore the potential use of MQ in treating neurodegenerative diseases.
- Developing New Compounds: Researchers can use MQ as a starting point to develop new compounds with similar properties.
In conclusion, 2-[3-(morpholin-4-ylmethyl)phenyl]quinoline is a valuable compound for scientific research. Its properties make it useful in various fields, and further research is needed to explore its potential applications.

Scientific Research Applications

2-[3-(morpholin-4-ylmethyl)phenyl]quinoline has been extensively studied for its potential applications in scientific research. This compound has been found to have several properties that make it useful in various fields, including:
- Cancer Research: MQ has been shown to have anticancer properties and has been used in several studies to investigate its potential as a cancer treatment.
- Neuroscience: MQ has been found to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases.
- Infectious Diseases: MQ has been shown to have antiviral and antibacterial properties and has been studied for its potential use in treating infectious diseases.